Cas no 899953-79-8 (2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899953-79-8
• MF: C₂₁H₁₈F₂N₄O₂
• MW: 396.390031337738
• CID: 5489843
• Update Time: 2025-09-27

2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzamide
• 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C21H18F2N4O2/c22-16-2-1-3-17(23)20(16)21(28)24-15-6-4-14(5-7-15)18-8-9-19(26-25-18)27-10-12-29-13-11-27/h1-9H,10-13H2,(H,24,28)
• InChI Key： NGDGZDCTXBXIAD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 899953-79-8)

2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 899953-79-8, represents a convergence of fluorine chemistry and heterocyclic pharmacophores, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and a pyridazine ring in its molecular framework suggests potential advantages in terms of metabolic stability, binding affinity, and overall pharmacological activity.

The compound's structure is characterized by a benzamide core linked to a pyridazine moiety, which is further substituted with a phenyl group carrying a morpholine ring. This intricate arrangement of functional groups not only contributes to the compound's complexity but also opens up diverse possibilities for its interaction with biological targets. The morpholine substituent, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in the development of therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate drug properties such as lipophilicity, metabolic stability, and receptor binding affinity. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, fluoro-substituted aromatic compounds have been shown to exhibit increased binding affinity to certain enzymes and receptors, making them valuable tools in the design of novel drugs.

The benzamide moiety in 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide is another key feature that contributes to its potential pharmacological activity. Benzamides are well-known for their role as bioactive molecules and have been extensively studied for their anti-inflammatory, analgesic, and anticancer properties. The combination of this moiety with the pyridazine and morpholine groups in this compound suggests that it may exhibit multiple modes of action, further enhancing its therapeutic potential.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Pyridazine derivatives, in particular, have been explored for their antimicrobial, antiviral, and anticancer activities. The presence of a pyridazine ring in 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide positions it as a promising candidate for further investigation in these areas. Studies have shown that pyridazine-based compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways.

The morpholine substituent in the compound's structure also plays a crucial role in its potential pharmacological effects. Morpholine derivatives are known for their ability to enhance drug solubility and bioavailability, which are essential factors for successful drug development. Additionally, morpholine-based compounds have been reported to exhibit anti-inflammatory and analgesic properties, suggesting that 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide may have similar therapeutic benefits.

The synthesis of 2,6-difluoro-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure can be particularly challenging due to their reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision.

In conclusion, 2,6-difluoro-N-{4-6-(morpholin-4-y1)pyridazin-3-y1phenyl}benzamide (CAS No. 899953-79-8) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of fluorine atoms, pyridazine ring, and morpholine substituent makes it an intriguing candidate for further research in drug discovery. The compound's potential advantages in terms of metabolic stability, binding affinity, and solubility position it as a promising tool for developing novel therapeutic agents.